Cas no 1805339-53-0 (3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805339-53-0
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4853113
• Update Time: 2023-08-19

3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-7(10)6-4(15)1-3(8(11,12)13)5(2-14)16-6/h1,7H,15H2
• InChI Key： HESOETGWUMBFOH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(F)F)C(=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7